Cas no 2097993-11-6 (3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097993-11-6
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5727004
• PubChem ID: 122239094
• Update Time: 2025-06-13

3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7370
• 2097993-11-6
• 3-cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1H-pyrimidine-2,4-dione
• starbld0036015
• 3-cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-Cyclopropyl-6-(5-methylisoxazol-4-yl)pyrimidine-2,4(1H,3H)-dione
• AKOS040812071
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(5-methyl-4-isoxazolyl)-
• 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H11N3O3/c1-6-8(5-12-17-6)9-4-10(15)14(7-2-3-7)11(16)13-9/h4-5,7H,2-3H2,1H3,(H,13,16)
• InChI Key： QISWMNXEZGKJLA-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=NOC=2C)=CC(N1C1CC1)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• pka: 8.46±0.40(Predicted)

Additional information on 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097993-11-6)

The compound 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097993-11-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl group with a tetrahydropyrimidine-2,4-dione core, further functionalized by a 5-methyl-1,2-oxazol-4-yl substituent. This intricate architecture positions it as a promising scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its potential applications in targeting inflammatory pathways, metabolic disorders, and even neurodegenerative diseases. The presence of the oxazole ring, a privileged structure in drug design, enhances its binding affinity to biological targets, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of CAS No. 2097993-11-6 involves multi-step organic transformations, including cyclocondensation and cross-coupling reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its yield and purity. These innovations align with the growing industry focus on green chemistry and sustainable manufacturing practices, which are frequently searched topics in scientific databases and AI-driven platforms.

The compound’s physicochemical properties, such as solubility, logP, and stability under physiological conditions, are critical for its pharmacokinetic profile. Computational modeling and AI-driven drug discovery tools have been leveraged to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) parameters, addressing common queries about its bioavailability and safety. Such insights are invaluable for researchers designing preclinical trials.

Beyond pharmaceuticals, 3-Cyclopropyl-6-(5-methyl-1,2-oxazol-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has potential applications in agrochemicals. Its structural motifs resemble those of known pesticides and herbicides, sparking interest in its use for crop protection. This aligns with global trends toward sustainable agriculture and the search for eco-friendly alternatives to traditional agrochemicals.

In conclusion, CAS No. 2097993-11-6 represents a compelling case study in the intersection of synthetic chemistry, computational biology, and applied science. Its multifaceted applications and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial R&D pipelines.